N-(2,5-dimethoxyphenyl)-N'-(4-pyridinylmethyl)ethanediamide

• IUPAC Name: N'-(2,5-dimethoxyphenyl)-N-(pyridin-4-ylmethyl)oxamide
• InChI: InChI=1S/C16H17N3O4/c1-22-12-3-4-14(23-2)13(9-12)19-16(21)15(20)18-10-11-5-7-17-8-6-11/h3-9H,10H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key: BAHDURDTVTUNEV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C(=O)NCC2=CC=NC=C2
• Molecular Formula: C16H17N3O4
• DSSTOX Substance ID: DTXSID20367324
• Molecular Weight: 315.32 g/mol
• CAS RN: 5667-39-0

Description

N-(2,5-dimethoxyphenyl)-N'-(4-pyridinylmethyl)ethanediamide, also known as DPA-714, is a compound that is widely used in scientific research. It is a selective ligand for the translocator protein (TSPO), which is a mitochondrial membrane protein that is involved in several cellular processes. DPA-714 has been used to study the role of TSPO in various physiological and pathological conditions, and it has shown promising results in preclinical studies.

Mechanism of Action

N-(2,5-dimethoxyphenyl)-N'-(4-pyridinylmethyl)ethanediamide binds selectively to TSPO, which is expressed in high levels in mitochondria of steroidogenic tissues, immune cells, and the central nervous system. TSPO is involved in several cellular processes, including cholesterol transport, apoptosis, and mitochondrial respiration. The exact mechanism of action of N-(2,5-dimethoxyphenyl)-N'-(4-pyridinylmethyl)ethanediamide is not fully understood, but it is thought to modulate TSPO activity, leading to changes in cellular metabolism and function.
Biochemical and Physiological Effects:
N-(2,5-dimethoxyphenyl)-N'-(4-pyridinylmethyl)ethanediamide has been shown to have several biochemical and physiological effects, including anti-inflammatory, neuroprotective, and anti-tumor activities. In preclinical studies, N-(2,5-dimethoxyphenyl)-N'-(4-pyridinylmethyl)ethanediamide has been shown to reduce inflammation in mouse models of colitis and arthritis, and it has been shown to protect neurons from oxidative stress and neuroinflammation. N-(2,5-dimethoxyphenyl)-N'-(4-pyridinylmethyl)ethanediamide has also been shown to inhibit tumor growth and metastasis in mouse models of breast cancer and melanoma.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethoxyphenyl)-N'-(4-pyridinylmethyl)ethanediamide has several advantages for lab experiments, including its high selectivity for TSPO and its ability to cross the blood-brain barrier. This makes it a useful tool for studying TSPO expression and function in the brain. However, N-(2,5-dimethoxyphenyl)-N'-(4-pyridinylmethyl)ethanediamide also has some limitations, including its high cost, limited availability, and potential toxicity at high doses. These factors may limit its use in certain experiments and may require careful consideration of experimental design and dosing.

Future Directions

There are several future directions for research on N-(2,5-dimethoxyphenyl)-N'-(4-pyridinylmethyl)ethanediamide and TSPO. One area of interest is the development of new radiotracers for PET imaging that can selectively target TSPO and provide more accurate measurements of TSPO expression in vivo. Another area of interest is the development of new TSPO ligands that can modulate TSPO activity in a more selective and specific manner. These ligands may have potential therapeutic applications in a wide range of diseases, including neurological disorders, cancer, and inflammatory diseases. Overall, N-(2,5-dimethoxyphenyl)-N'-(4-pyridinylmethyl)ethanediamide and TSPO continue to be an active area of research with promising potential for future discoveries.

Synthesis Methods

The synthesis of N-(2,5-dimethoxyphenyl)-N'-(4-pyridinylmethyl)ethanediamide involves several steps, starting with the reaction of 2,5-dimethoxybenzaldehyde with 4-pyridylmethylamine to form the corresponding imine. This imine is then reduced to the amine using sodium borohydride, followed by reaction with ethanediamine to form the final product. The synthesis of N-(2,5-dimethoxyphenyl)-N'-(4-pyridinylmethyl)ethanediamide has been optimized to improve its yield and purity, and several variations of the synthesis method have been reported in the literature.

Scientific Research Applications

N-(2,5-dimethoxyphenyl)-N'-(4-pyridinylmethyl)ethanediamide has been used in a wide range of scientific research applications, including neuroimaging, cancer research, and inflammation studies. In neuroimaging, N-(2,5-dimethoxyphenyl)-N'-(4-pyridinylmethyl)ethanediamide has been used as a radiotracer for positron emission tomography (PET) imaging to visualize TSPO expression in the brain. This has allowed researchers to study the role of TSPO in various neurological disorders, such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. In cancer research, N-(2,5-dimethoxyphenyl)-N'-(4-pyridinylmethyl)ethanediamide has been used to study the role of TSPO in tumor growth and metastasis, and it has shown promising results as a potential therapeutic target. In inflammation studies, N-(2,5-dimethoxyphenyl)-N'-(4-pyridinylmethyl)ethanediamide has been used to study the role of TSPO in the immune response, and it has shown potential as a biomarker for inflammatory diseases.